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Compound of Interest

Compound Name: Enterolactone-d6

Cat. No.: B15556934

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
an in-depth overview of commercial suppliers of Enterolactone-d6, a crucial internal standard
for the accurate quantification of enterolactone in biological matrices. This document outlines
key technical data for available standards, detailed experimental protocols for its use in mass
spectrometry-based assays, and a summary of the signaling pathways influenced by its non-
labeled analogue, enterolactone.

Enterolactone, a mammalian lignan derived from the metabolism of plant-based precursors, is
a subject of significant interest in clinical and pharmaceutical research due to its potential roles
in hormone-dependent cancers and other diseases. Accurate and precise quantification of
enterolactone is paramount for understanding its bioavailability, pharmacokinetics, and
physiological effects. The use of a stable isotope-labeled internal standard like Enterolactone-
d6 is the gold standard for quantitative analysis by mass spectrometry, as it effectively corrects
for variability during sample preparation and analysis.

Commercial Supplier and Product Overview

Several reputable suppliers offer Enterolactone-d6 as a research-grade analytical standard.
The following tables summarize the available quantitative data for these products. Please note
that pricing and precise isotopic enrichment are often not publicly available and typically require
logging into the supplier's website or requesting a certificate of analysis for a specific lot.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15556934?utm_src=pdf-interest
https://www.benchchem.com/product/b15556934?utm_src=pdf-body
https://www.benchchem.com/product/b15556934?utm_src=pdf-body
https://www.benchchem.com/product/b15556934?utm_src=pdf-body
https://www.benchchem.com/product/b15556934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENCHE

Table 1: General Product Specifications for Enterolactone-d6é Standards

. Product Catalog CAS Molecular Molecular
Supplier .
Name Number Number Formula Weight
LGC rac
TRC-
Standards Enterolactone 104411-11-2 C18H12D604 304.37
E558953
(TRC) -d6
MedchemExp  Enterolactone
HY-108692S 104411-11-2 C18H12D604 304.37
ress -d6
- rac
Pharmaffiliate PA STI
Enterolactone 104411-11-2 C18H12D604 304.37
S 037140
-d6
Santa Cruz rac
_ 78473-71-9
Biotechnolog Enterolactone  sc-219433 C18H12D604 304.37
(unlabeled)

y

-d6

Table 2: Technical Data and Availability of Enterolactone-d6 Standards
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] ] Storage .
. . Isotopic Available Certificate
Supplier Purity . . Temperatur )
Purity Pack Sizes of Analysis
e
LGC Information Information ) )
) ) Available with
Standards not publicly not publicly 1mg,5mg[l] +4°C[1]
) ) purchase[1]
(TRC) available available
Information Information ) )
MedchemExp ) 1 mg, 5 mg, ) Available with
95.0%][2] not publicly not publicly
ress ) 10 mg[2] ) purchase
available available
- Information ) 2-8°C ) )
Pharmaffiliate ) ) ] Inquire for ) Available with
High purity not publicly ) Refrigerator[3
S ) details purchase][3]
available ]
Santa Cruz Information Information ) Information )
) . ) Inquire for ) Available for
Biotechnolog not publicly not publicly ) not publicly
) ) details ) each lot[4]
y available available available

Experimental Protocols: Quantification of

Enterolactone in Human Plasma

The following is a detailed methodology for the quantification of total enterolactone (free and

conjugated forms) in human plasma using Enterolactone-d6 as an internal standard, adapted

from established liquid chromatography-tandem mass spectrometry (LC-MS/MS) protocols.

Materials and Reagents

o Enterolactone analytical standard

Formic acid

Enterolactone-d6 internal standard

LC-MS grade methanol, acetonitrile, and water

B-Glucuronidase/sulfatase (e.g., from Helix pomatia)

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.pharmaffiliates.com/en/104411-11-2-rac-enterolactone-d6-pasti037140.html
https://www.pharmaffiliates.com/en/104411-11-2-rac-enterolactone-d6-pasti037140.html
https://www.pharmaffiliates.com/en/104411-11-2-rac-enterolactone-d6-pasti037140.html
https://www.medchemexpress.com/enterolactone-d6.html?locale=ja-JP
https://www.medchemexpress.com/enterolactone-d6.html?locale=ja-JP
https://www.researchgate.net/figure/General-workflow-for-LC-MS-quantification-of-biotherapeutics-in-biomatrices-and-the_fig2_301549703
https://www.researchgate.net/figure/General-workflow-for-LC-MS-quantification-of-biotherapeutics-in-biomatrices-and-the_fig2_301549703
https://www.researchgate.net/figure/Enterolactone-decreases-cell-viability-in-human-prostate-carcinoma-LNCaP-cells-but-not-in_fig1_5967097
https://www.benchchem.com/product/b15556934?utm_src=pdf-body
https://www.benchchem.com/product/b15556934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 0.1 M Sodium acetate buffer (pH 5.0)
» Solid Phase Extraction (SPE) cartridges (e.g., C18)

e Blank human plasma

Preparation of Standard Solutions

e Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the enterolactone and
Enterolactone-d6 standards in methanol to create individual primary stock solutions.

o Working Standard Solutions: Prepare serial dilutions of the enterolactone primary stock
solution in a methanol:water (50:50, v/v) mixture to generate a series of calibration standards
at desired concentrations.

 Internal Standard Working Solution (e.g., 1 pg/mL): Dilute the Enterolactone-d6 primary
stock solution in methanol to the final working concentration.

Sample Preparation

e Thawing: Thaw frozen plasma samples on ice.

 Internal Standard Spiking: To a 100 pL aliquot of each plasma sample, calibration standard,
and quality control (QC) sample, add a known volume (e.g., 10 pyL) of the Enterolactone-d6
internal standard working solution.

e Enzymatic Hydrolysis: Add 500 pL of 0.1 M sodium acetate buffer (pH 5.0) and 20 uL of 3-
glucuronidase/sulfatase solution to each sample. Vortex the samples and incubate them at
37°C for a minimum of 16 hours to ensure complete deconjugation of enterolactone
glucuronides and sulfates.

e Solid Phase Extraction (SPE):
o Condition a C18 SPE cartridge with methanol followed by water.
o Load the hydrolyzed sample onto the conditioned cartridge.

o Wash the cartridge with water to remove interfering substances.
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o Elute the enterolactone and Enterolactone-d6 with methanol or acetonitrile.

o Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-
MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

e Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-
high-performance liquid chromatography (UHPLC) system.

e Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient: A typical gradient starts with a low percentage of mobile phase B, which is then
ramped up to elute the analytes before re-equilibrating to the initial conditions.

e Flow Rate: 0.3 mL/min.
e Injection Volume: 5-10 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source.

 lonization Mode: Negative ESI.

e Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions
for both enterolactone and Enterolactone-d6.

Signaling Pathways and Experimental Workflows

Enterolactone has been shown to exert its biological effects through the modulation of several
key signaling pathways, particularly those involved in cell proliferation and apoptosis.
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Enterolactone's Impact on the PI3K/Akt Signhaling
Pathway

Enterolactone has been demonstrated to inhibit the PI3K/Akt signaling pathway, which is a
critical regulator of cell survival and proliferation. By inhibiting this pathway, enterolactone can

suppress the growth of cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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